molecular formula C8H14N4O2 B8663839 (5,6-Diethoxy-pyridazin-3-yl)hydrazine

(5,6-Diethoxy-pyridazin-3-yl)hydrazine

Cat. No. B8663839
M. Wt: 198.22 g/mol
InChI Key: MPKULXFBXKNMFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5,6-Diethoxy-pyridazin-3-yl)hydrazine is a useful research compound. Its molecular formula is C8H14N4O2 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5,6-Diethoxy-pyridazin-3-yl)hydrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5,6-Diethoxy-pyridazin-3-yl)hydrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(5,6-Diethoxy-pyridazin-3-yl)hydrazine

Molecular Formula

C8H14N4O2

Molecular Weight

198.22 g/mol

IUPAC Name

(5,6-diethoxypyridazin-3-yl)hydrazine

InChI

InChI=1S/C8H14N4O2/c1-3-13-6-5-7(10-9)11-12-8(6)14-4-2/h5H,3-4,9H2,1-2H3,(H,10,11)

InChI Key

MPKULXFBXKNMFQ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=NN=C1OCC)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(5,6-Diethoxypyridazin-3-yl)-N-nitroamine (W4.120; 114 mg) was dissolved in acetic acid (5 ml) and added dropwise while cooling with ice and stirring at between 10 and 20° C. to a mixture of zinc (130 mg) in water (3 ml). Thereafter, the ice bath was removed and the mixture was stirred at RT for 1 h. Then the mixture was alkalized with 10 N sodium hydroxide solution, the aqueous phase was extracted three times with DCM, and the combined DCM phases were dried over sodium sulfate, filtered and concentrated. The residue was purified by means of preparative HPLC (met. A). The clean, product-containing fractions were each combined, freed of the ACN, basified with saturated potassium carbonate solution and then extracted three times with DCM. The combined organic phases were dried over sodium sulfate, filtered and concentrated. 50 mg of the title compound were obtained.
Name
N-(5,6-Diethoxypyridazin-3-yl)-N-nitroamine
Quantity
114 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Quantity
130 mg
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.